Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0015735 Ethyl Benzo[6,7]-4-oxo-4H-quinolizine-3-carboxlate 101192-30-7 C16H13NO3
VC0017901 4-Hydroxy Nisoldipine 106685-70-5 C20H24N2O7
VC0017900 Vitamin A Acetate 127-47-9 C22H32O2
VC0017874 5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester 128013-65-0 C10H19NO4
VC0017907 4-Amino-2-methyl-10H-thieno[2,3-b][1,5]-benzodiazapine, Hydrochloride 138564-60-0 C12H12ClN3S
VC0017946 Raloxifene 4’-Glucuronide 182507-22-8 C₃₄H₃₅NO₁₀S
VC0017877 1H-Pyrrolo[2,3-b]pyridine 271-63-6 C7H6N2
VC0017893 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one 31251-41-9 C14H10ClNO
VC0017913 2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol 3150-24-1 C12H15NO8
VC0017917 Cochlioquinone B 32450-26-3 C28H40O6
VC0017903 Nalidixic acid sodium salt 3374-05-8 C12H11N2NaO3
VC0017875 5-Methyl-2-hex-2-enoic Acid Ethyl Ester 34993-63-0 C9H16O2
VC0014485 4,4’-Dithiobiscinnamic Acid 38650-27-0 C18H14O4S2
VC0017952 3,4-DI-O-Acetyl-L-arabinal 3945-17-3 C₉H₁₂O₅
VC0017954 4H-Thieno[2,3-c]isoquinolin-5-one 420849-22-5 C11H7NOS
VC0017926 2-Amino-1-(4’-benzyloxyphenyl)ethanol 56443-72-2 C15H17NO2
VC0017880 4-(Hydroxymethyl)imidazole Picrate 6293-52-3 C10H9N5O8
VC0017909 Pentylpyrazine 6303-75-9 C₉H₁₄N₂
VC0017897 3-Chloro-4-cyanopyridine 68325-15-5 C6H3ClN2
VC0017940 4-Methoxy-[7-13C]-benzoic Acid 69838-89-7 C8H8O3
VC0017950 1-(4-Hydroxyphenyl)pyridin-2(1H)-one 859538-51-5 C11H9NO2
VC0017891 Methyl 2-Mercapto-2-methylpropionate 87123-08-8 C5H10O2S
VC0017923 2-Oxazolidinone, 5-[4-(phenylmethoxy)phenyl]- 88693-98-5 C16H15NO3
VC0017944 3-(1-Methyl-3-pyrrolidinyl)pyridine 92118-22-4 C10H14N2
VC0017951 n-Butylnitrate 928-45-0 C4H9NO3